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Introduction

3-Methylcatechol, a derivative of catechol, is an organic compound that serves as a key

substrate in various enzymatic reactions, particularly in the context of microbial metabolism and

biodegradation pathways. While the initial query focused on its application as an enzyme

inhibitor, a comprehensive review of the scientific literature reveals that 3-Methylcatechol is
primarily characterized and utilized as a substrate for specific enzymes, most notably catechol

dioxygenases. It is a valuable tool for researchers studying enzyme kinetics, metabolic

pathways, and the bioremediation of aromatic compounds. This document provides detailed

information on its application as an enzyme substrate, including relevant quantitative data and

experimental protocols.

Biochemical Role of 3-Methylcatechol

3-Methylcatechol is a recognized substrate for catechol 1,2-dioxygenase and catechol 2,3-

dioxygenase, enzymes that are crucial in the degradation of aromatic compounds by various

microorganisms.[1] These enzymes catalyze the cleavage of the aromatic ring of catechols, a

critical step in converting these compounds into intermediates of central metabolism. The

specificity of these enzymes for different substituted catechols, including 3-Methylcatechol, is
a subject of ongoing research.
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Data Presentation
The following table summarizes the key quantitative data regarding the interaction of 3-
Methylcatechol with catechol 2,3-dioxygenase.

Enzyme Organism Substrate
Apparent
Michaelis
Constant (Km)

Reference

Catechol 2,3-

dioxygenase

Pseudomonas

putida
3-Methylcatechol 10.6 µM [2][3][4]

Catechol 2,3-

dioxygenase

Pseudomonas

putida
Catechol 22.0 µM [2][3][4]

Signaling and Metabolic Pathways
3-Methylcatechol is an intermediate in the metabolic pathway for the degradation of

compounds like toluene and cresols in certain bacteria. The enzyme catechol 2,3-dioxygenase

catalyzes the extradiol cleavage of 3-Methylcatechol to produce 2-hydroxy-6-oxohepta-2,4-

dienoate.[2][4] This reaction is a key step in the mineralization of these aromatic pollutants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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